2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole
Overview
Description
“2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole” is a complex organic compound. It contains a cyclopropyl group, which is a three-membered carbon ring . The compound also includes a bromine atom and a thiadiazole group, which is a heterocyclic compound containing sulfur and nitrogen .
Synthesis Analysis
The synthesis of such compounds often involves cross-coupling reactions like the Suzuki–Miyaura coupling . This reaction is widely used for carbon-carbon bond formation and involves the use of organoboron reagents . Protodeboronation of pinacol boronic esters has been reported as a method for the synthesis of related compounds .Molecular Structure Analysis
The molecular structure of “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole” would be determined by the arrangement of its atoms and the bonds between them. Cycloalkanes, like the cyclopropyl group in this compound, are cyclic hydrocarbons where the carbon atoms are arranged in a ring . The bromine atom and the thiadiazole group would be attached to this ring at specific positions.Chemical Reactions Analysis
The chemical reactions involving “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole” would depend on its functional groups and the reaction conditions. As mentioned earlier, Suzuki–Miyaura coupling is a common reaction for such compounds . Other potential reactions could involve the bromine atom or the thiadiazole group.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole” would be influenced by its molecular structure and the nature of its functional groups. Cycloalkanes, for example, have specific properties related to their ring structure .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, like “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole”, have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes .
Catalysis
Borinic acid derivatives, which could potentially include “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole”, have applications in catalysis .
Cross-Coupling Reactions
Borinic acid derivatives are also used in cross-coupling reactions .
Luminescent Devices
Borinic acid derivatives are used in the creation of luminescent devices .
Safety And Hazards
Future Directions
The future directions for research on “2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole” could involve exploring new synthesis methods, studying its reactions, or investigating its potential applications . The development of more efficient and environmentally benign synthesis methods is a key area of focus in organic chemistry .
properties
IUPAC Name |
2-bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2S/c7-6-9-8-5(10-6)3-4-1-2-4/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLXFPIWLAWPFIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CC2=NN=C(S2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-(cyclopropylmethyl)-1,3,4-thiadiazole | |
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